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For Researchers, Scientists, and Drug Development Professionals

The tendency of a fabric to resist and recover from wrinkling is a critical performance attribute,
impacting the aesthetic appeal and ease of care of textile products. Accurate and precise
measurement of wrinkle recovery is therefore essential for material selection and development.
This guide provides a detailed comparison of standard test methods for quantifying fabric
wrinkle recovery, offering insights into their accuracy, precision, and applicability.

An Important Clarification: AATCC 112 vs. Wrinkle Recovery Testing

It is a common misconception that AATCC Test Method 112 is related to the assessment of a
fabric's wrinkle recovery. However, AATCC 112, titled "Formaldehyde Release from Fabric,
Determination of. Sealed Jar Method," is designed to quantify the amount of formaldehyde
released from a fabric specimen under specific, accelerated conditions.[1][2][3] This method is
crucial for evaluating the safety of textiles, particularly those treated with formaldehyde-
containing resins, but it does not provide any information about the physical property of wrinkle
resistance.

For the evaluation of wrinkle recovery, the relevant and widely used standards are AATCC Test
Method 128 and AATCC Test Method 66.

Comparison of Wrinkle Recovery Test Methods
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The two primary methods for evaluating fabric wrinkle recovery are AATCC 128 (Appearance
Method) and AATCC 66 (Recovery Angle Method). While both aim to assess a fabric's ability to
return to a smooth state after being creased, they differ significantly in their approach, the
nature of the data they produce, and their perceived reliability.

AATCC 128: Wrinkle

AATCC 66: Wrinkle
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Experimental Protocols
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AATCC 128: Wrinkle Recovery of Fabrics: Appearance
Method

e Specimen Preparation: Three test specimens, each 15 x 28 cm, are cut from the fabric.

o Conditioning: The specimens are conditioned for a minimum of 8 hours in a standard
atmosphere of 21 + 1°C and 65 + 2% relative humidity.

o Wrinkling: Each specimen is wrinkled in a standard wrinkling device under a predetermined
load for a prescribed period.[5]

o Recovery: The wrinkled specimen is removed and hung for 24 hours in the standard
atmosphere to allow for recovery.[4]

o Evaluation: The appearance of the recovered specimen is then compared to a set of 3-
dimensional reference standards (replicas) and assigned a rating from 1 to 5.[4][6]

AATCC 66: Wrinkle Recovery of Woven Fabrics:
Recovery Angle

e Specimen Preparation: Twelve specimens, each 40 x 15 mm, are cut, with six oriented in the
warp direction and six in the filling direction.

» Conditioning: Specimens are conditioned in a standard atmosphere.

» Creasing: A specimen is folded and compressed under a controlled load for a specified time
to create a wrinkle.[8]

» Recovery: The creased specimen is then suspended in a test instrument for a controlled
recovery period.[8]

» Measurement: After the recovery period, the angle of the opened fold is measured.[7] The
average of the warp and filling direction measurements is reported as the crease recovery
angle.

Alternative and Advanced Methods
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The limitations of the standard methods, particularly the subjectivity of AATCC 128 and the
potential for inter-laboratory variability with AATCC 66, have led to the development of more
advanced techniques.

» Image Analysis: This method uses digital image processing to objectively evaluate the
degree of wrinkling on a fabric surface.[11]

o PhabrOmeter: This instrument provides a fast, repeatable, and high-resolution measurement
of fabric wrinkle recovery, offering a potential alternative to the slower and less reliable
standard methods.[11]

e Dynamic Measurement Systems: These systems can dynamically measure the wrinkle
recovery process over time, providing more comprehensive data than a single endpoint
measurement.

Workflow for Wrinkle Recovery Testing

The following diagram illustrates the general workflow for a typical fabric wrinkle recovery test,
from sample preparation to data analysis.
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Caption: General workflow of fabric wrinkle recovery testing.
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In conclusion, for quantitative and reliable assessment of wrinkle recovery in woven fabrics,
AATCC 66 is the more robust method, despite some concerns about inter-laboratory precision.
AATCC 128, while applicable to a broader range of fabrics, provides a subjective and less
precise evaluation. For researchers and scientists seeking higher accuracy and more detailed
characterization of wrinkle recovery, exploring advanced methods such as image analysis and
dynamic measurement systems is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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